TC 2559 Difumarate
Overview
Description
TC 2559 Difumarate is a subtype-selective partial agonist for α4β2 nicotinic acetylcholine receptors . It shows selectivity for α4β2 over α2β4, α4β4, and α3β4 receptors . It is a CNS-selective, orally active compound .
Molecular Structure Analysis
The molecular formula of TC 2559 Difumarate is C20H26N2O9 . Its molecular weight is 438.43 . The chemical name is 4-(5-ethoxy-3-pyridinyl)-N-methyl-(3E)-3-buten-1-amine difumarate .Physical And Chemical Properties Analysis
TC 2559 Difumarate is soluble to 100 mM in water . It should be stored in desiccate at room temperature .Scientific Research Applications
Neuroscience
TC 2559 Difumarate is a subtype-selective partial agonist for α4β2 nicotinic acetylcholine receptors . It displays selectivity for (α4)2(β2)3 receptor stoichiometry and enhanced CNS-PNS selectivity ratio . It has been used in neuroscience research to study its effects on cognitive deficits. For example, it has been shown to attenuate scopolamine-induced cognitive deficits in a step-through passive avoidance task .
Pharmacology
In the field of pharmacology, TC 2559 Difumarate has been studied for its antinociceptive effects . It shows selectivity for α4β2 over α2β4, α4β4, and α3β4 receptors, with EC50s in the range of 10-30 µM .
Biochemistry
TC 2559 Difumarate is known to be a selective α4β2 nAChR partial agonist . This property makes it a useful tool in biochemistry for studying the function and behavior of these receptors.
Molecular Biology
In molecular biology, TC 2559 Difumarate can be used to study the α4β2 nicotinic acetylcholine receptors, as it is a subtype-selective partial agonist for these receptors .
Medicinal Chemistry
In medicinal chemistry, TC 2559 Difumarate is of interest due to its selective agonistic activity at α4β2 nicotinic acetylcholine receptors . Its potential therapeutic applications are being explored.
properties
IUPAC Name |
(E)-but-2-enedioic acid;(E)-4-(5-ethoxypyridin-3-yl)-N-methylbut-3-en-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O.2C4H4O4/c1-3-15-12-8-11(9-14-10-12)6-4-5-7-13-2;2*5-3(6)1-2-4(7)8/h4,6,8-10,13H,3,5,7H2,1-2H3;2*1-2H,(H,5,6)(H,7,8)/b6-4+;2*2-1+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEWVPSJQGJBDLM-MYBAKCFCSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CN=CC(=C1)C=CCCNC.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CN=CC(=C1)/C=C/CCNC.C(=C/C(=O)O)\C(=O)O.C(=C/C(=O)O)\C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O9 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
TC 2559 Difumarate | |
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-[5-[(aminosulfonyl)amino]-5-deoxy-beta-D-ribofuranosyl]-5-[2-(2-ethoxy-6-fluorophenyl)ethynyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine](/img/structure/B611165.png)
![(S)-N-(4-amino-6-methyl-5-(quinolin-3-yl)-8,9-dihydropyrimido[5,4-b]indolizin-8-yl)acrylamide](/img/structure/B611166.png)
![(2S)-2-[[4-(1,1-Dimethylethyl)phenoxy]methyl]-2,3-dihydro-5-methylimidazo[2,1-b]oxazole-6-carboxamide](/img/structure/B611173.png)
